Cas no 71169-42-1 (6-hydroxy-4-methyl-5-[(E)-3-phenylprop-2-enoyl]-1H-pyridin-2-one)

• Product name: 6-hydroxy-4-methyl-5-[(E)-3-phenylprop-2-enoyl]-1H-pyridin-2-one
• CAS No: 71169-42-1
• MF: C₁₅H₁₃NO₃
• MW: 255.268624067307
• CID: 976172
• PubChem ID: 6308973

6-hydroxy-4-methyl-5-[(E)-3-phenylprop-2-enoyl]-1H-pyridin-2-one Chemical and Physical Properties

Names and Identifiers

• (3Z)-3-[(E)-1-hydroxy-3-phenylprop-2-enylidene]-4-methylpyridine-2,6-dione
• 71169-42-1
• BDBM225834
• NSC-114645
• hsp90_124
• NSC114645
• 6-hydroxy-4-methyl-5-[(E)-3-phenylprop-2-enoyl]-1H-pyridin-2-one

• Inchi： InChI=1S/C15H13NO3/c1-10-9-13(18)16-15(19)14(10)12(17)8-7-11-5-3-2-4-6-11/h2-9H,1H3,(H2,16,18,19)/b8-7+
• InChI Key： AERVWHPEQNPOSK-BQYQJAHWSA-N
• SMILES： CC1=CC(=O)NC(=C1C(=O)C=CC2=CC=CC=C2)O

Computed Properties

• Exact Mass: 255.08954328g/mol
• Monoisotopic Mass: 255.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 480
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 66.4Ų